Cas no 1429901-01-8 (4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid)

4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid is a specialized thiazole derivative with a methoxycarbonyl substituent and a butanoic acid moiety. Its structural features make it a valuable intermediate in organic synthesis, particularly for the development of heterocyclic compounds and pharmacologically active molecules. The presence of both carbamate and carboxylic acid functional groups enhances its reactivity, enabling versatile applications in peptide coupling and amide bond formation. This compound exhibits stability under standard handling conditions and demonstrates compatibility with a range of solvents, facilitating its use in multi-step synthetic routes. Its well-defined molecular architecture supports precise modifications, making it useful for medicinal chemistry research and targeted molecular design.
4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid structure
1429901-01-8 structure
Product Name:4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid
CAS No:1429901-01-8
MF:C10H12N2O5S
MW:272.277681350708
MDL:MFCD24038546
CID:4699950
Update Time:2025-11-01

4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[4-(methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
    • 4-([4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino)-4-oxobutanoic acid
    • 4-((4-(methoxycarbonyl)-5-methylthiazol-2-yl)amino)-4-oxobutanoic acid
    • STL312310
    • BBL033370
    • STL373273
    • 4-thiazolecarboxylic acid, 2-[(3-carboxy-1-oxopropyl)amino]-5-methyl-, 4-methyl ester
    • 4-{[(2E)-4-(methoxycarbonyl)-5-methyl-1,3-thiazol-2(3
    • 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid
    • MDL: MFCD24038546
    • Inchi: 1S/C10H12N2O5S/c1-5-8(9(16)17-2)12-10(18-5)11-6(13)3-4-7(14)15/h3-4H2,1-2H3,(H,14,15)(H,11,12,13)
    • InChI Key: MTDORGZENBBPSR-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C(=O)OC)N=C1NC(CCC(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 349
  • Topological Polar Surface Area: 134

4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M135430-250mg
4-{[4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
1429901-01-8
250mg
$ 185.00 2022-06-04
TRC
M135430-500mg
4-{[4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
1429901-01-8
500mg
$ 300.00 2022-06-04
TRC
M135430-1000mg
4-{[4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
1429901-01-8
1g
$ 480.00 2022-06-04
abcr
AB416946-500 mg
4-{[4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
1429901-01-8
500MG
€195.40 2023-02-03
abcr
AB416946-1 g
4-{[4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
1429901-01-8
1g
€239.00 2023-04-24
abcr
AB416946-500mg
4-{[4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid; .
1429901-01-8
500mg
€205.00 2025-02-17
abcr
AB416946-1g
4-{[4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid; .
1429901-01-8
1g
€237.00 2025-02-17
A2B Chem LLC
AI35418-500mg
4-([4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino)-4-oxobutanoic acid
1429901-01-8 >95%
500mg
$412.00 2024-04-20
A2B Chem LLC
AI35418-1g
4-([4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino)-4-oxobutanoic acid
1429901-01-8 >95%
1g
$439.00 2024-04-20
Ambeed
A768659-1g
4-([4-(MEthoxycarbonyl)-5-methyl-1,3-thiazol-2-yl]amino)-4-oxobutanoic acid
1429901-01-8 95%
1g
$178.0 2024-04-23

Additional information on 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid

Comprehensive Overview of 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid (CAS No. 1429901-01-8)

4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid (CAS No. 1429901-01-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and oxobutanoic acid moieties, exhibits potential applications in drug development, particularly in targeting enzymatic pathways and modulating biological activity. Its molecular structure combines a methoxycarbonyl group with a methyl-substituted thiazole, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for thiazole derivatives has surged due to their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly interested in 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid for its potential role in designing novel small-molecule inhibitors. These inhibitors are critical in addressing unmet medical needs, such as resistant infections and chronic diseases, which are among the top-searched topics in biomedical research and AI-driven drug discovery platforms.

The synthesis of CAS No. 1429901-01-8 involves multi-step organic reactions, often starting with the condensation of 5-methyl-1,3-thiazole-2-amine with diethyl oxalate, followed by hydrolysis and coupling with succinic anhydride. This process highlights the compound's relevance in green chemistry and sustainable synthesis, topics frequently explored by environmental-conscious researchers and industries. Optimizing such synthetic routes aligns with the global push for eco-friendly pharmaceutical production, a trending subject in scientific forums and SEO-driven content.

From a pharmacological perspective, the 4-oxobutanoic acid segment in this compound is noteworthy. It mimics endogenous metabolites, enabling interactions with metabolic enzymes like succinate dehydrogenase. This mechanism is under investigation for treating metabolic disorders, a hot topic in precision medicine. Additionally, the methoxycarbonyl group enhances the compound's bioavailability, a key factor in drug formulation discussions prevalent in pharma SEO queries.

Analytical characterization of 4-{4-(Methoxycarbonyl)-5-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and structural integrity, critical for regulatory compliance in API manufacturing. The compound's stability under various pH conditions is also a focal point, as it impacts drug delivery systems—a frequently searched term in biotechnology circles.

In conclusion, CAS No. 1429901-01-8 represents a promising scaffold in modern drug design, bridging gaps between chemical synthesis and therapeutic innovation. Its relevance to trending topics like AI-aided molecular modeling and sustainable pharma ensures its prominence in both academic and industrial discourse. Future research may explore its derivatives for niche applications, further solidifying its position in the life sciences landscape.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd